2-[(4-chlorophenyl)sulfonyl-cyclohexylamino]-N-(oxolan-2-ylmethyl)acetamide

• IUPAC Name: 2-[(4-chlorophenyl)sulfonyl-cyclohexylamino]-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C19H27ClN2O4S/c20-15-8-10-18(11-9-15)27(24,25)22(16-5-2-1-3-6-16)14-19(23)21-13-17-7-4-12-26-17/h8-11,16-17H,1-7,12-14H2,(H,21,23)
• InChI Key: JASLJZLUVXUQAB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N(CC(=O)NCC2CCCO2)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C19H27ClN2O4S
• Molecular Weight: 414.9 g/mol

Description

2-[(4-chlorophenyl)sulfonyl-cyclohexylamino]-N-(oxolan-2-ylmethyl)acetamide is a complex organic compound with a molecular formula of C19H27ClN2O4S. This compound is characterized by the presence of a chlorophenyl group, a sulfonyl group, a cyclohexylamino group, and an oxolan-2-ylmethyl group. It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(4-chlorophenyl)sulfonyl-cyclohexylamino]-N-(oxolan-2-ylmethyl)acetamide typically involves multiple steps, including the formation of intermediate compounds. One common synthetic route involves the reaction of 4-chlorobenzenesulfonyl chloride with cyclohexylamine to form an intermediate sulfonamide. This intermediate is then reacted with oxolan-2-ylmethylamine and acetic anhydride to yield the final product. The reaction conditions often require controlled temperatures and the use of solvents such as dichloromethane or tetrahydrofuran.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for efficiency and yield, often involving automated systems for precise control of reaction conditions. The use of high-purity reagents and advanced purification techniques ensures the quality of the final product.

Chemical Reactions Analysis

Types of Reactions

2-[(4-chlorophenyl)sulfonyl-cyclohexylamino]-N-(oxolan-2-ylmethyl)acetamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chlorophenyl group.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acidic conditions or potassium permanganate in neutral or basic conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can lead to the formation of amines or alcohols.

Scientific Research Applications

2-[(4-chlorophenyl)sulfonyl-cyclohexylamino]-N-(oxolan-2-ylmethyl)acetamide has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[(4-chlorophenyl)sulfonyl-cyclohexylamino]-N-(oxolan-2-ylmethyl)acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-[[(4-Chlorophenyl)sulfonyl]cyclohexylamino]-N-(4-pyridinylmethyl)acetamide
• 2-[(4-Chlorophenyl)sulfonyl]naphthalene

Uniqueness

2-[(4-chlorophenyl)sulfonyl-cyclohexylamino]-N-(oxolan-2-ylmethyl)acetamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, stability, and biological activity, making it valuable for specific research applications.